Cas no 142608-02-4 ((+)-BIS((R)-4,4-DIMETHYL-2-OXOTETRAHYDRO -3-FURYL))FUMARATE)

(+)-BIS((R)-4,4-DIMETHYL-2-OXOTETRAHYDRO -3-FURYL))FUMARATE structure
142608-02-4 structure
Product Name:(+)-BIS((R)-4,4-DIMETHYL-2-OXOTETRAHYDRO -3-FURYL))FUMARATE
CAS No:142608-02-4
MF:C16H20O8
MW:340.325205802917
CID:100996
Update Time:2023-04-02

(+)-BIS((R)-4,4-DIMETHYL-2-OXOTETRAHYDRO -3-FURYL))FUMARATE Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid(2E)-, bis[(3R)-tetrahydro-4,4-dimethyl-2-oxo-3-furanyl] ester (9CI)
    • (+)-Bis[(R)-4,4-dimethyl-2-oxotetrahydro-3-furyl)] fumarate
    • (+)-BIS((R)-4,4-DIMETHYL-2-OXOTETRAHYDRO -3-FURYL))FUMARATE
    • (+)-O,Oμ-Fumaroyldi(D-pantholactone), (+)-Fumaric acid bis[(R)-4,4-dimethyl-2-oxotetrahydro-3-furyl ester]
    • (+)-Fumaric acid bis[(R)-4,4-dimethyl-2-oxotetrahydro-3-furyl ester]
    • (+)-O,O′-Fumaroyldi(D-pantholactone)
    • Inchi: 1S/C16H20O8/c1-15(2)7-21-13(19)11(15)23-9(17)5-6-10(18)24-12-14(20)22-8-16(12,3)4/h5-6,11-12H,7-8H2,1-4H3/b6-5+/t11-,12-/m0/s1
    • InChI Key: FFXMICIBONIPHD-WTIVYXKASA-N
    • SMILES: C(O[C@@H]1C(C)(C)COC1=O)(=O)/C=C/C(O[C@@H]1C(C)(C)COC1=O)=O

Experimental Properties

  • Melting Point: 167-168 °C

(+)-BIS((R)-4,4-DIMETHYL-2-OXOTETRAHYDRO -3-FURYL))FUMARATE Related Literature

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